1-(2,3-Dichlorophenyl)-3-(4-(morpholino)phenyl)-5-(p-methoxybenzyliden e)thiobarbituric acid
1-(2,3-Dichlorophenyl)-3-(4-(morpholino)phenyl)-5-(p-methoxybenzyliden e)thiobarbituric acid
Brand Name:
Vulcanchem
CAS No.:
121608-26-2
VCID:
VC0219141
InChI:
InChI=1S/C28H23Cl2N3O4S/c1-36-21-11-5-18(6-12-21)17-22-26(34)32(20-9-7-19(8-10-20)31-13-15-37-16-14-31)28(38)33(27(22)35)24-4-2-3-23(29)25(24)30/h2-12,17H,13-16H2,1H3/b22-17-
SMILES:
COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)N(C2=O)C3=C(C(=CC=C3)Cl)Cl)C4=CC=C(C=C4)N5CCOCC5
Molecular Formula:
C28H23Cl2N3O4S
Molecular Weight:
568.5 g/mol
1-(2,3-Dichlorophenyl)-3-(4-(morpholino)phenyl)-5-(p-methoxybenzyliden e)thiobarbituric acid
CAS No.: 121608-26-2
Main Products
VCID: VC0219141
Molecular Formula: C28H23Cl2N3O4S
Molecular Weight: 568.5 g/mol
CAS No. | 121608-26-2 |
---|---|
Product Name | 1-(2,3-Dichlorophenyl)-3-(4-(morpholino)phenyl)-5-(p-methoxybenzyliden e)thiobarbituric acid |
Molecular Formula | C28H23Cl2N3O4S |
Molecular Weight | 568.5 g/mol |
IUPAC Name | (5Z)-1-(2,3-dichlorophenyl)-5-[(4-methoxyphenyl)methylidene]-3-(4-morpholin-4-ylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione |
Standard InChI | InChI=1S/C28H23Cl2N3O4S/c1-36-21-11-5-18(6-12-21)17-22-26(34)32(20-9-7-19(8-10-20)31-13-15-37-16-14-31)28(38)33(27(22)35)24-4-2-3-23(29)25(24)30/h2-12,17H,13-16H2,1H3/b22-17- |
Standard InChIKey | DDCGLPIFYWXGIK-XLNRJJMWSA-N |
Isomeric SMILES | COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)N(C2=O)C3=C(C(=CC=C3)Cl)Cl)C4=CC=C(C=C4)N5CCOCC5 |
SMILES | COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)N(C2=O)C3=C(C(=CC=C3)Cl)Cl)C4=CC=C(C=C4)N5CCOCC5 |
Canonical SMILES | COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)N(C2=O)C3=C(C(=CC=C3)Cl)Cl)C4=CC=C(C=C4)N5CCOCC5 |
Synonyms | 1-(2,3-Dichlorophenyl)-3-(4-(morpholino)phenyl)-5-(p-methoxybenzyliden e)thiobarbituric acid |
PubChem Compound | 6449409 |
Last Modified | Nov 11 2021 |
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